7-(2,3-dimethoxybenzyl)-2-isobutyryl-2,7-diazaspiro[4.5]decan-6-one

• IUPAC Name: 7-[(2,3-dimethoxyphenyl)methyl]-2-(2-methylpropanoyl)-2,7-diazaspiro[4.5]decan-6-one
• InChI: InChI=1S/C21H30N2O4/c1-15(2)19(24)23-12-10-21(14-23)9-6-11-22(20(21)25)13-16-7-5-8-17(26-3)18(16)27-4/h5,7-8,15H,6,9-14H2,1-4H3
• InChI Key: SQUISOOZOSPLLR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCC2(C1)CCCN(C2=O)CC3=C(C(=CC=C3)OC)OC
• Molecular Formula: C21H30N2O4
• Molecular Weight: 374.5 g/mol

Description

7-(2,3-dimethoxybenzyl)-2-isobutyryl-2,7-diazaspiro[4.5]decan-6-one, also known as JNJ-7925476, is a novel chemical compound that has been of interest to researchers due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 7-(2,3-dimethoxybenzyl)-2-isobutyryl-2,7-diazaspiro[4.5]decan-6-one is not fully understood, but it is believed to act as a selective antagonist of the N-type calcium channels in the nervous system. By blocking these channels, 7-(2,3-dimethoxybenzyl)-2-isobutyryl-2,7-diazaspiro[4.5]decan-6-one may reduce the release of neurotransmitters that are involved in pain signaling, leading to a reduction in pain sensation.
Biochemical and Physiological Effects
7-(2,3-dimethoxybenzyl)-2-isobutyryl-2,7-diazaspiro[4.5]decan-6-one has been shown to have a number of biochemical and physiological effects in animal models. In addition to its analgesic effect, 7-(2,3-dimethoxybenzyl)-2-isobutyryl-2,7-diazaspiro[4.5]decan-6-one has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory pain conditions. It has also been shown to have anxiolytic effects, suggesting that it may have potential applications in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of 7-(2,3-dimethoxybenzyl)-2-isobutyryl-2,7-diazaspiro[4.5]decan-6-one is its selectivity for the N-type calcium channels, which makes it a potentially useful tool for studying the role of these channels in pain signaling. However, one limitation of 7-(2,3-dimethoxybenzyl)-2-isobutyryl-2,7-diazaspiro[4.5]decan-6-one is its low solubility in water, which can make it difficult to administer in laboratory experiments.

Future Directions

There are several future directions for research on 7-(2,3-dimethoxybenzyl)-2-isobutyryl-2,7-diazaspiro[4.5]decan-6-one. One area of interest is in the development of new pain medications based on the structure of 7-(2,3-dimethoxybenzyl)-2-isobutyryl-2,7-diazaspiro[4.5]decan-6-one. Another potential direction is in the investigation of the role of N-type calcium channels in other physiological processes, such as learning and memory. Finally, further research is needed to fully understand the mechanism of action of 7-(2,3-dimethoxybenzyl)-2-isobutyryl-2,7-diazaspiro[4.5]decan-6-one and its potential applications in the treatment of various diseases and conditions.
Conclusion
In conclusion, 7-(2,3-dimethoxybenzyl)-2-isobutyryl-2,7-diazaspiro[4.5]decan-6-one is a novel chemical compound that has shown promise in the treatment of neuropathic pain and other conditions. Its selectivity for N-type calcium channels makes it a potentially useful tool for studying pain signaling, and its anti-inflammatory and anxiolytic effects suggest that it may have applications in the treatment of other diseases and conditions. Further research is needed to fully understand the potential of 7-(2,3-dimethoxybenzyl)-2-isobutyryl-2,7-diazaspiro[4.5]decan-6-one and to develop new medications based on its structure.

Synthesis Methods

The synthesis of 7-(2,3-dimethoxybenzyl)-2-isobutyryl-2,7-diazaspiro[4.5]decan-6-one involves a multi-step process that starts with the reaction of 2,3-dimethoxybenzaldehyde with isobutyryl chloride to form 2-isobutyryl-2,3-dimethoxybenzaldehyde. This intermediate is then reacted with 1,2-diaminocyclohexane to form the spirocyclic compound 7-(2,3-dimethoxybenzyl)-2-isobutyryl-2,7-diazaspiro[4.5]decan-6-one.

Scientific Research Applications

7-(2,3-dimethoxybenzyl)-2-isobutyryl-2,7-diazaspiro[4.5]decan-6-one has been investigated for its potential therapeutic applications in various scientific research fields. One of the most promising applications is in the treatment of neuropathic pain, a chronic pain condition that affects millions of people worldwide. 7-(2,3-dimethoxybenzyl)-2-isobutyryl-2,7-diazaspiro[4.5]decan-6-one has been shown to have a potent analgesic effect in animal models of neuropathic pain, making it a potential candidate for the development of new pain medications.